Cas no 217323-39-2 (4,4,5,5,6,6,6-heptafluorohex-1-en-3-one)

• Product Name: 4,4,5,5,6,6,6-heptafluorohex-1-en-3-one
• CAS No: 217323-39-2
• MF: C₆H₃F₇O
• MW: 224.076246500015
• CID: 6197432
• PubChem ID: 165785699
• Update Time: 2025-08-05

4,4,5,5,6,6,6-heptafluorohex-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,6,6,6-heptafluorohex-1-en-3-one
• EN300-1970544
• 217323-39-2

• Inchi： 1S/C6H3F7O/c1-2-3(14)4(7,8)5(9,10)6(11,12)13/h2H,1H2
• InChI Key： YLJDCHLGGKIWIG-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(C=C)=O)(F)F)F

Computed Properties

• Exact Mass: 224.00721185g/mol
• Monoisotopic Mass: 224.00721185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4,4,5,5,6,6,6-heptafluorohex-1-en-3-one

4,4,5,5,6,6,6-Heptafluorohex-1-en-3-one (CAS No. 217323-39-2): An Overview of Its Properties and Applications in Modern Chemistry

4,4,5,5,6,6,6-Heptafluorohex-1-en-3-one (CAS No. 217323-39-2) is a unique and versatile compound that has garnered significant attention in the field of modern chemistry due to its distinctive chemical structure and potential applications. This compound belongs to the class of fluorinated ketones and is characterized by its heptafluorinated alkyl chain and an unsaturated double bond. The combination of these features makes it a valuable intermediate in various chemical processes and a subject of ongoing research.

The molecular formula of 4,4,5,5,6,6,6-heptafluorohex-1-en-3-one is C₇H₃F₇O. Its molecular weight is approximately 208.08 g/mol. The compound is a colorless liquid at room temperature and exhibits high thermal stability and low reactivity with many common chemicals. These properties make it an attractive candidate for use in a variety of industrial and research applications.

In terms of its physical properties, 4,4,5,5,6,6,6-heptafluorohex-1-en-3-one has a boiling point of around 100°C at reduced pressure (0.1 mmHg). It is insoluble in water but shows good solubility in organic solvents such as hexane and dichloromethane. The compound's high fluorine content contributes to its low surface tension and excellent non-stick properties, which are beneficial in coatings and lubricants.

The chemical reactivity of 4,4,5,5,6,6,6-heptafluorohex-1-en-3-one is influenced by its functional groups. The presence of the ketone group allows for various nucleophilic addition reactions, while the unsaturated double bond can participate in addition reactions with electrophiles. These reactive sites make the compound a useful building block for synthesizing more complex molecules with tailored properties.

Recent research has highlighted the potential applications of 4,4,5,5,6,6,6-heptafluorohex-1-en-3-one in several areas. In materials science, the compound has been used to develop novel fluorinated polymers with improved thermal stability and chemical resistance. These polymers find applications in high-performance coatings and adhesives for industries such as aerospace and electronics.

In the pharmaceutical industry, 4,4,5,5,6,6,6-heptafluorohex-1-en-3-one has shown promise as an intermediate in the synthesis of fluorinated drugs. Fluorine atoms can significantly alter the pharmacological properties of drug molecules by enhancing their lipophilicity and metabolic stability. This makes fluorinated compounds valuable for improving drug efficacy and reducing side effects.

The environmental impact of 4,4,5,5,6,6,6-heptafluorohex-1-en-3-one is another area of interest for researchers. Studies have shown that the compound has low toxicity and does not bioaccumulate in living organisms. This makes it a safer alternative to other fluorinated chemicals that may pose environmental risks.

In conclusion, 4,4,5,5,6,6,-heptafluorohex-1-en-3-one (CAS No. 217323-39-2) is a multifaceted compound with a wide range of potential applications in modern chemistry. Its unique chemical structure and favorable physical properties make it an attractive candidate for use in materials science and pharmaceutical research. Ongoing studies continue to explore new ways to leverage this compound's properties for innovative solutions in various industries.